2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(thiophen-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C20H15FN4O3S/c21-14-6-1-2-7-15(14)23-17(26)12-24-16-8-3-9-22-18(16)19(27)25(20(24)28)11-13-5-4-10-29-13/h1-10H,11-12H2,(H,23,26)
• InChI Key: VGSPEEQIWXTZGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CS4)N=CC=C3)F
• Molecular Formula: C20H15FN4O3S
• Molecular Weight: 410.4 g/mol

Description

2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H15FN4O3S and its molecular weight is 410.42. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for PET Imaging

Compounds similar to 2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-fluorophenyl)acetamide have been explored for their potential as radioligands for positron emission tomography (PET) imaging. For instance, derivatives of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, like DPA-714, designed with a fluorine atom, allow labeling with fluorine-18 for in vivo imaging of the translocator protein (18 kDa), which is a marker of neuroinflammation (Dollé et al., 2008).

Antitumor Activities

Synthesis of compounds structurally related to the queried molecule has shown selective anti-tumor activities. For example, derivatives synthesized from L-tyrosine methyl ester and D-tyrosine ethyl ester, with modifications similar to the core structure of the target compound, exhibited certain selective anti-tumor activities, indicating the potential of these compounds in cancer therapy (Xiong Jing, 2011).

Antimicrobial Evaluation

The chemical scaffolds closely related to the target molecule have been utilized in synthesizing compounds with antimicrobial properties. For instance, derivatives of 1,3-di(thiophen-2-yl)prop-2-en-1-one have shown mild antimicrobial activities, suggesting the potential of these molecules in developing new antimicrobial agents (Gomha et al., 2018).

Herbicidal Activity

Novel N-(2-fluoro-5(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydro-pyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamide derivatives, with structural similarity to the compound , have been synthesized and shown to possess good herbicidal activities against dicotyledonous weeds, suggesting potential agricultural applications (Wu et al., 2011).